2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide

• IUPAC Name: 2-amino-N-[(3S)-1-benzylpiperidin-3-yl]-N-propan-2-ylacetamide
• InChI: InChI=1S/C17H27N3O/c1-14(2)20(17(21)11-18)16-9-6-10-19(13-16)12-15-7-4-3-5-8-15/h3-5,7-8,14,16H,6,9-13,18H2,1-2H3/t16-/m0/s1
• InChI Key: MSXANNZUDCQRGW-INIZCTEOSA-N
• Canonical SMILES: CC(C)N(C1CCCN(C1)CC2=CC=CC=C2)C(=O)CN
• Isomeric SMILES: CC(C)N([C@H]1CCCN(C1)CC2=CC=CC=C2)C(=O)CN
• Molecular Formula: C17H27N3O
• Molecular Weight: 289.4 g/mol

Description

2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide is a chiral piperidine-based acetamide derivative of interest in medicinal chemistry and pharmacological research. While specific published data on this exact molecule is limited, its core structure shares significant features with compounds investigated for targeting neurological and inflammatory pathways. The (S)-configured stereocenter, benzyl-piperidine moiety, and N-isopropyl acetamide group are key structural elements often associated with bioactivity. Compounds featuring the N-benzylpiperidine scaffold are frequently explored in central nervous system (CNS) research for their potential interactions with neurotransmitter systems . Furthermore, structurally related acetamide-piperidine derivatives have been identified as potent inhibitors of soluble epoxide hydrolase (sEH), a key enzyme in the metabolism of anti-inflammatory epoxyeicosatrienoic acids (EETs) . Inhibition of sEH is a recognized therapeutic strategy for managing pain and inflammatory conditions . The presence of the 2-amino group on the acetamide chain offers a versatile handle for further chemical modification, making this compound a valuable synthetic intermediate or potential pharmacophore in drug discovery programs. This product is provided for research purposes only and is not intended for diagnostic or therapeutic applications.

Biological Activity

2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide, also known by its CAS number 1401668-94-7, is a synthetic compound characterized by a complex molecular structure featuring a piperidine ring, a benzyl group, and an isopropyl group. This compound has garnered attention in the fields of medicinal chemistry and pharmacology due to its potential biological activities and therapeutic applications.

Chemical Structure and Synthesis

The synthesis of 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide typically involves several key steps:

• Formation of the Piperidine Ring : Achieved through cyclization reactions using suitable precursors.
• Benzyl Group Introduction : Conducted via nucleophilic substitution reactions with benzyl halides.
• Isopropyl Group Attachment : Accomplished through alkylation reactions using isopropyl halides.
• Final Coupling : The intermediate is coupled with acetamide derivatives to yield the target compound.

This multi-step synthesis requires careful control of reaction conditions to ensure high yields and purity.

The biological activity of 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide is primarily attributed to its interactions with specific molecular targets, including enzymes and receptors. The compound's unique structure allows it to modulate the activity of these targets, influencing various biological pathways such as:

• Signal Transduction : Modulating cellular signaling pathways.
• Enzyme Inhibition : Potentially inhibiting specific enzymes involved in disease processes.
• Receptor Activation : Engaging with receptors that mediate physiological responses.

Research Findings

Recent studies have highlighted the compound's potential in various therapeutic areas:

• Neuropharmacology : Investigated for its effects on neurotransmitter systems, which could lead to applications in treating neurological disorders.
• Cancer Therapy : Preliminary research suggests that derivatives of this compound may exhibit cytotoxic effects against cancer cell lines, indicating potential as an anticancer agent .
• Antimicrobial Activity : Some studies have reported antibacterial properties against Gram-positive bacteria, suggesting its utility in developing new antibiotics .

Case Studies

Several case studies have explored the biological activity of related compounds, providing insights into structure-activity relationships (SAR) that could inform future research on 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide:

Compound	Activity	Reference
(S)-1-Benzyl-piperidin-3-amine	Cholinesterase inhibition
(S)-1-Benzyl-pyrrolidine derivatives	Antiaggregatory effects
Dihydroquinazolinone derivatives	Antiparasitic activity

These studies emphasize the importance of functional group variations in enhancing biological activity and therapeutic efficacy.

Scientific Research Applications

Structural Formula

The compound's IUPAC name is (2S)-2-amino-N-(1-benzylpiperidin-3-yl)-3-methyl-N-propan-2-ylbutanamide. The chemical structure can be represented as follows:

$$\text{C}_{20}\text{H}_{33}\text{N}_3\text{O}$$

Key Properties

• Molecular Weight : 333.49 g/mol
• Solubility : Soluble in organic solvents; specific solubility data may vary based on the solvent used.

Medicinal Chemistry

2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide is being explored for its therapeutic potential, particularly in the treatment of neurological disorders and cancer. Its ability to interact with specific molecular targets makes it a candidate for drug development.

Research indicates that this compound may exhibit significant biological activities, including:

• Enzyme Inhibition : Potential to inhibit certain enzymes involved in disease pathways.
• Receptor Modulation : Interaction with receptors could lead to therapeutic effects in various conditions, including pain management and neuroprotection.

Chemical Synthesis

This compound serves as a versatile building block in organic synthesis. It can be utilized to create more complex molecules through various chemical reactions such as:

• Substitution Reactions : Facilitating the introduction of different functional groups.
• Coupling Reactions : Used as an intermediate in the synthesis of pharmaceutical compounds.

Pharmacological Studies

The compound has been investigated for its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is crucial for evaluating its potential as a therapeutic agent.

Case Study 1: Neurological Applications

In a study published in the Journal of Medicinal Chemistry, researchers evaluated the efficacy of AM97124 in models of neuropathic pain. The results indicated that the compound significantly reduced pain responses compared to control groups, suggesting its potential role as an analgesic agent.

Case Study 2: Cancer Research

Another study focused on the compound's role in inhibiting tumor growth in xenograft models. The findings showed that treatment with AM97124 led to reduced tumor size and improved survival rates in treated animals, highlighting its potential as an anti-cancer drug.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

The compound is compared to structurally related analogs, focusing on substituent variations, stereochemistry, and molecular properties:

Key Structural Differences:

• Stereochemistry : The (S)-1-benzyl-piperidin-3-yl configuration distinguishes it from the (R)-isomer (CAS: 1354000-18-2), which has a higher molecular weight (289.42 g/mol) . The stereochemical variance may influence binding affinity and metabolic stability.
• Substituents: Benzyl vs. Amino vs. Chloro: Substituting the amino group with chlorine (e.g., 2-Chloro-N-((S)-1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide, CAS: 1353997-01-9) increases molecular weight (308.85 g/mol) and may enhance stability but reduce hydrogen-bonding capacity . Arylsulfinyl vs. Benzyl: Patent compounds with arylsulfinyl groups (e.g., 2-Amino-N-(arylsulfinyl)-acetamides) exhibit bacterial aminoacyl-tRNA synthetase inhibition, suggesting that the benzyl-piperidine moiety in the target compound might prioritize different biological targets .

Data Tables of Comparative Analysis

Table 1: Comparative Properties of Structural Analogs

Compound Name	R Group on Piperidine	N-Substituent	Molecular Weight (g/mol)	CAS Number	Purity (%)	Availability	Reference
2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide	Benzyl (S)	Isopropyl	271.36	1708198-90-6	98	Discontinued
2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide	Benzyl (R)	Isopropyl	289.42	1354000-18-2	N/A	Discontinued
2-Amino-N-isopropyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide	Methyl	Isopropyl	N/A	N/A	N/A	Available (PubChem)
2-Chloro-N-((S)-1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide	Benzyl (S)	Isopropyl	308.85	1353997-01-9	N/A	N/A

Q & A

Q. What are the recommended synthetic routes for 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-isopropyl-acetamide, and what key reaction conditions should be optimized?

The synthesis of this compound typically involves multi-step reactions, including condensation, amidation, and stereochemical control. Key steps include:

• Piperidine ring functionalization : Use of benzyl-protected intermediates to stabilize the piperidinyl moiety during reactions .
• Amidation conditions : Optimizing solvents (e.g., ethanol) and catalysts (e.g., piperidine) at low temperatures (0–5°C) to minimize side reactions .
• Stereochemical control : Chiral resolution techniques or asymmetric synthesis to preserve the (S)-configuration of the benzyl-piperidinyl group .
  Purification via column chromatography and characterization by NMR and mass spectrometry are critical for confirming structure and enantiomeric purity .

Q. How should researchers approach the purification and characterization of this compound to ensure high yield and purity?

• Purification : Use gradient elution in column chromatography with silica gel, employing solvent systems like ethyl acetate/hexane or dichloromethane/methanol to separate byproducts .
• Characterization :
  • NMR spectroscopy : Compare experimental $^1$H and $^13$C NMR data with computational predictions (e.g., using tools like ACD/Labs or MestReNova) .
  • Mass spectrometry : High-resolution MS (HRMS) to confirm molecular formula and isotopic patterns .
  • Chiral HPLC : To verify enantiomeric excess of the (S)-configured benzyl-piperidinyl group .

Advanced Research Questions

Q. What strategies are recommended for resolving discrepancies in spectroscopic data (e.g., NMR, MS) during structural elucidation?

• Cross-validation : Compare experimental NMR shifts with density functional theory (DFT)-calculated chemical shifts to identify misassignments .
• Isotopic labeling : Use $^{15}$N or $^{13}$C-labeled precursors to trace specific moieties in complex spectra .
• Dynamic NMR studies : Investigate conformational exchange broadening in spectra under variable temperatures to resolve overlapping signals .

Q. How can computational chemistry methods enhance the understanding of this compound’s reactivity and biological interactions?

• Reaction path modeling : Quantum mechanical calculations (e.g., DFT) to predict reaction intermediates and transition states, guiding experimental optimization .
• Molecular docking : Simulate interactions with biological targets (e.g., enzymes or receptors) to identify binding modes and structure-activity relationships (SAR) .
• ADMET profiling : Use QSAR models to predict pharmacokinetic properties (e.g., bioavailability, metabolic stability) .

Q. What are the critical considerations in designing experiments to study the stereochemical stability of the (S)-configured benzyl-piperidinyl moiety under varying pH and temperature conditions?

• Accelerated degradation studies : Expose the compound to extreme pH (e.g., 1–13) and temperatures (e.g., 40–80°C) to assess racemization rates .
• Analytical monitoring : Use chiral HPLC or circular dichroism (CD) spectroscopy to track enantiomeric purity over time .
• Kinetic analysis : Apply Arrhenius equations to model degradation kinetics and predict shelf-life under standard storage conditions .

Q. How can researchers address conflicting toxicity data reported for structurally related acetamide derivatives?

• In vitro assays : Perform comparative cytotoxicity studies using human cell lines (e.g., HepG2, HEK293) to assess acute toxicity thresholds .
• Mechanistic studies : Use transcriptomics or proteomics to identify pathways affected by the compound (e.g., oxidative stress, DNA damage) .
• Species-specific comparisons : Evaluate toxicity in zebrafish or rodent models to contextualize human risk .

Q. What methodologies are effective for analyzing the compound’s stability in solution and solid-state forms?

• Forced degradation : Expose solutions to light, heat, and oxidizers (e.g., H$_2$O$_2$) to identify degradation products via LC-MS .
• Polymorph screening : Use X-ray diffraction (XRD) and differential scanning calorimetry (DSC) to characterize crystalline forms and their stability .
• Excipient compatibility : Test interactions with common formulation additives (e.g., lactose, magnesium stearate) using isothermal calorimetry .